Cas no 7192-43-0 (3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid)

• Product name: 3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
• CAS No: 7192-43-0
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• CID: 1751507
• PubChem ID: 23584

3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
• BRN 2619402
• BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIETHYL-
• 4-Allyloxy-3,5-diethylbenzoic acid
• 7192-43-0
• 4-(Allyloxy)-3,5-diethylbenzoic acid
• DTXSID80222187

• Inchi： InChI=1S/C14H18O3/c1-4-7-17-13-10(5-2)8-12(14(15)16)9-11(13)6-3/h4,8-9H,1,5-7H2,2-3H3,(H,15,16)
• InChI Key： ROPIJQGJZIMXLI-UHFFFAOYSA-N
• SMILES： CCC1=CC(=CC(=C1OCC=C)CC)C(=O)O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.066
• Boiling Point: 353.2°C at 760 mmHg
• Flash Point: 127.4°C
• Refractive Index: 1.53
• PSA: 46.53